tetraisopropyl [2-(dimethylamino)-1,1-ethenediyl]bis(phosphonate)

• IUPAC Name: 2,2-bis[di(propan-2-yloxy)phosphoryl]-N,N-dimethylethenamine
• InChI: InChI=1S/C16H35NO6P2/c1-12(2)20-24(18,21-13(3)4)16(11-17(9)10)25(19,22-14(5)6)23-15(7)8/h11-15H,1-10H3
• InChI Key: HABLCYWCUOZMRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OP(=O)(C(=CN(C)C)P(=O)(OC(C)C)OC(C)C)OC(C)C
• Molecular Formula: C16H35NO6P2
• Molecular Weight: 399.40 g/mol

Description

Tetraisopropyl [2-(dimethylamino)-1,1-ethenediyl]bis(phosphonate) is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is commonly referred to as TDP or tetrakis(dimethylamino)ethylene bisphosphonate. TDP is a highly reactive and versatile compound that has been explored for various applications in biomedical research, including drug delivery, imaging, and sensing.

Mechanism of Action

The mechanism of action of TDP is not well understood. However, it is believed that TDP acts as a chelating agent and binds to various metal ions, including calcium and magnesium. This property of TDP has been explored for its potential applications in treating diseases such as osteoporosis and cancer.
Biochemical and Physiological Effects:
TDP has been shown to have minimal toxicity in vitro and in vivo. However, further studies are required to determine the long-term effects of TDP on the body. TDP has also been shown to have antimicrobial properties and can inhibit the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using TDP in lab experiments is its high reactivity and versatility. TDP can be functionalized with various functional groups to target specific cells or tissues. However, the limitations of using TDP in lab experiments include its high reactivity, which can lead to unwanted reactions and side products.

Future Directions

The potential applications of TDP in biomedical research are vast, and several future directions can be explored. One of the future directions for TDP is in the development of targeted drug delivery systems. TDP can be functionalized with specific ligands to target cancer cells and deliver drugs directly to the tumor site.
Another future direction for TDP is in the development of imaging agents for detecting cancer cells and monitoring drug delivery in real-time. TDP-based imaging agents have shown promising results in preclinical studies and can be further optimized for clinical use.
Conclusion:
In conclusion, TDP is a highly reactive and versatile compound that has gained significant attention in the field of biomedical research. TDP has been explored for its potential applications in drug delivery, imaging, and sensing. Further studies are required to determine the long-term effects of TDP on the body and to optimize its use in biomedical research.

Scientific Research Applications

TDP has been extensively studied for its potential applications in biomedical research. One of the primary applications of TDP is in drug delivery systems. TDP can be used as a carrier molecule for delivering drugs to specific sites in the body. Due to its high reactivity, TDP can be functionalized with various functional groups to target specific cells or tissues.
TDP has also been explored for its applications in imaging and sensing. TDP can be used as a fluorescent probe for detecting various biomolecules in vitro and in vivo. TDP-based imaging agents have shown promising results in detecting cancer cells and monitoring drug delivery in real-time.